Cas no 361182-32-3 (4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 361182-32-3
• MF: C₂₀H₂₀ClN₃O₃
• MW: 385.844103813171
• CID: 6572865
• Update Time: 2025-06-15

4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-

• Inchi： 1S/C20H20ClN3O3/c1-3-27-16-10-5-4-9-15(16)23-19(25)17-12(2)22-20(26)24-18(17)13-7-6-8-14(21)11-13/h4-11,18H,3H2,1-2H3,(H,23,25)(H2,22,24,26)
• InChI Key： FWYZQKMSTMBJBQ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=CC=C2OCC)=O)C(C2=CC=CC(Cl)=C2)N1

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 578.0±50.0 °C(Predicted)
• pka: 11.14±0.70(Predicted)

Additional information on 4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Chemical Profile of 4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 361182-32-3)

4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, identified by its CAS number 361182-32-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the tetrahydropyrimidine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a chlorophenyl group and an ethoxyphenyl moiety, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have been extensively studied to understand its role in medicinal chemistry. The compound’s structure incorporates several functional groups that are known to interact with biological targets, making it a promising candidate for further investigation in drug discovery. Specifically, the oxo group and the tetrahydropyrimidine ring are critical for its pharmacological activity.

In recent years, there has been growing interest in tetrahydropyrimidine derivatives due to their potential as scaffolds for developing novel therapeutic agents. Research has demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide suggests that it may interact with various enzymes and receptors in the body.

The chlorophenyl group is particularly noteworthy as it is often found in bioactive molecules due to its ability to modulate electronic properties and binding affinity. In this context, the 3-chlorophenyl moiety in 4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide may play a crucial role in determining its biological activity. Similarly, the ethoxyphenyl group contributes to the compound’s overall pharmacophore by providing a hydrophobic surface that can interact with lipid-rich environments in biological membranes.

The synthesis of 4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of protective groups is often necessary to prevent unwanted side reactions during the synthesis process.

Evaluation of the pharmacological properties of 4-(3-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide) has revealed promising results in preclinical studies. These studies have focused on assessing its potential as an inhibitor of key enzymes involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases. Such activities are highly relevant in the development of treatments for conditions like cancer and inflammatory diseases.

The molecular modeling studies have been instrumental in understanding the binding interactions of 4-(3-chlorophenyl) -N(^{<0xE1><0xB5><0xA8>}<0xE9><0xA9><0x9F><0xE9><0xA9><0x90>^{<0xE1><0xB5><0xA8>}-methyl--oxo--tetrahydropyrimidine--5--carboxamide with biological targets. These studies have provided insights into how the compound’s structure aligns with the active sites of target enzymes and receptors. This information is crucial for designing derivatives with enhanced potency and selectivity.

In conclusion, 4-(3-chlorophenyl2ethoxy)--methyl--oxo--tetrahydropyrimidine--5--carboxamide (CAS No. 361182--32--3) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications for tetrahydropyrimidine derivatives like this one,, it is likely that additional insights into their mechanisms of action will be revealed.)